(S)-2-benzylpiperidine HCl
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Description
(S)-2-benzylpiperidine HCl is a useful research compound. Its molecular formula is C12H18ClN and its molecular weight is 211.73. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition : (S)-2-benzylpiperidine HCl has been studied for its potential in corrosion inhibition. Chafiq et al. (2020) explored the use of spirocyclopropane derivatives, which are structurally similar to benzylpiperidine, as inhibitors for mild steel corrosion in HCl solutions. These compounds demonstrated effective inhibition in acidic solutions, suggesting potential applications for benzylpiperidine derivatives in corrosion prevention (Chafiq et al., 2020).
Anti-Inflammatory Properties : Several studies have investigated the anti-inflammatory effects of benzylpiperidine compounds. Jayashree et al. (2017) and another study by the same author in 2016 demonstrated that 4-Benzylpiperidine exhibited significant anti-inflammatory properties in vitro, suggesting its potential use in developing new anti-inflammatory agents (Jayashree et al., 2017); (Jayashree, 2016).
Potential Treatment for Alzheimer's Disease : Mohamed et al. (2012) investigated a group of benzylpiperidin-N-benzylpyrimidin-4-amines for their potential in treating Alzheimer's disease. They evaluated these compounds for various activities relevant to Alzheimer's, such as anti-cholinesterase and anti-Aβ-aggregation, indicating the potential of benzylpiperidine derivatives in Alzheimer's disease therapeutics (Mohamed et al., 2012).
Carbonic Anhydrase Inhibition : Chiaramonte et al. (2018) explored 2-benzylpiperazines as inhibitors of human carbonic anhydrases, a class of enzymes relevant in various physiological processes. The study found that these compounds showed promising inhibition, indicating potential applications in therapeutic areas where carbonic anhydrase activity is a factor (Chiaramonte et al., 2018).
Properties
IUPAC Name |
(2R)-2-benzylpiperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N.ClH/c1-2-6-11(7-3-1)10-12-8-4-5-9-13-12;/h1-3,6-7,12-13H,4-5,8-10H2;1H/t12-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJPBYKFOQQDQSA-UTONKHPSSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CC2=CC=CC=C2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN[C@H](C1)CC2=CC=CC=C2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.